Cas no 389614-94-2 (5,8-Quinolinedione,7-chloro-6-[4-(diethylamino)phenyl]-)

• Product Name: 5,8-Quinolinedione,7-chloro-6-[4-(diethylamino)phenyl]-
• CAS No: 389614-94-2
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 298999
• PubChem ID: 10042917
• Update Time: 2025-04-19

5,8-Quinolinedione,7-chloro-6-[4-(diethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinolinedione,7-chloro-6-[4-(diethylamino)phenyl]-
• 7-chloro-6-[4-(diethylamino)phenyl]quinoline-5,8-dione
• EA4
• 389614-94-2
• HMS3648C17
• 7-Chloro-6-(4-(diethylamino)phenyl)quinoline-5,8-dione
• SR-01000946198-1
• DTXSID20434702
• SR-01000946198
• HY-131722
• CS-0139582
• SCHEMBL6661707
• A857941
• Thiamet G?
• DA-52778
• 7-chloro-6-[4-(diethylamino)phenyl]-5,8-quinolinedione

• Inchi： 1S/C19H17ClN2O2/c1-3-22(4-2)13-9-7-12(8-10-13)15-16(20)19(24)17-14(18(15)23)6-5-11-21-17/h5-11H,3-4H2,1-2H3
• InChI Key： XAZVKSMDPVMMPP-UHFFFAOYSA-N
• SMILES： ClC1C(C2C(=CC=CN=2)C(C=1C1C=CC(=CC=1)N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 340.09800
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.27000
• LogP: 3.95690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines